Cas no 1331208-41-3 (1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride)

• Product Name: 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride
• CAS No: 1331208-41-3
• MF: C₁₈H₂₄ClN₃O₂S
• MW: 381.920062065125
• CID: 6169556
• PubChem ID: 71780166
• Update Time: 2025-06-20

1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride
• 1331208-41-3
• 2-(3-methylphenoxy)-1-[4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• F5461-0107
• 1-{4-[(4-methyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride
• 1-(4-((4-methylthiazol-2-yl)methyl)piperazin-1-yl)-2-(m-tolyloxy)ethanone hydrochloride
• AKOS026685461

• Inchi： 1S/C18H23N3O2S.ClH/c1-14-4-3-5-16(10-14)23-12-18(22)21-8-6-20(7-9-21)11-17-19-15(2)13-24-17;/h3-5,10,13H,6-9,11-12H2,1-2H3;1H
• InChI Key： APHPKEJLKPACET-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)N=C1CN1CCN(C(COC2C=CC=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 381.1277759g/mol
• Monoisotopic Mass: 381.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride

1-{4-(4-Methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride: A Comprehensive Overview

The compound with CAS No. 1331208-41-3, commonly referred to as 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride, is a highly specialized chemical entity with significant potential in the pharmaceutical and biotechnological industries. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride is characterized by a piperazine ring substituted with a 4-methylthiazole moiety and a phenoxy group. The presence of these functional groups contributes to its stability and bioavailability, making it an ideal candidate for drug development. Researchers have explored its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and inflammatory conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development* have detailed optimized synthetic routes that enhance yield and purity. These methods often involve multi-component reactions and catalytic processes, underscoring the importance of green chemistry principles in modern drug discovery.

The pharmacological profile of hydrochloride derivatives like this compound has been extensively studied. Preclinical trials have demonstrated its ability to inhibit specific enzymes associated with oxidative stress and inflammation. For instance, research conducted at the University of California, San Francisco, revealed its potential as a neuroprotective agent in models of Alzheimer's disease. These findings suggest that the compound could serve as a lead molecule for developing treatments targeting age-related cognitive decline.

In addition to its therapeutic potential, hydrochloride derivatives are also being investigated for their role in diagnostic applications. Advanced imaging techniques utilizing this compound have shown promise in detecting early-stage pathological changes in neurodegenerative disorders. This dual application underscores the versatility of the compound in both therapeutic and diagnostic contexts.

From an industrial perspective, the synthesis and scale-up of hydrochloride derivatives present both opportunities and challenges. The integration of continuous-flow reactors and real-time analytical tools has significantly improved the manufacturing process. However, regulatory hurdles related to bioavailability and toxicity remain critical areas requiring further investigation.

Looking ahead, collaborative efforts between academia and industry are expected to drive further innovation in this field. The development of novel analogs with enhanced efficacy and reduced side effects is a priority for researchers worldwide. As demonstrated by recent breakthroughs in personalized medicine, compounds like hydrochloride derivatives hold the potential to revolutionize treatment paradigms across multiple therapeutic areas.

In conclusion, hydrochloride derivatives such as 1-{4-(4-methyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(3-methylphenoxy)ethan-1-one hydrochloride represent a promising class of molecules with diverse applications in medicine and biotechnology. Continued research into their structural properties, synthesis methods, and pharmacological profiles will undoubtedly unlock new avenues for their utilization in addressing unmet medical needs.